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Compound of Interest

Compound Name: ecMetAP-IN-1

Cat. No.: B3063653

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methionine aminopeptidases (MetAPs) are essential metalloenzymes that play a crucial role in
protein maturation by cleaving the N-terminal methionine from nascent polypeptide chains.[1]
In bacteria, MetAP is encoded by a single, essential gene, making it an attractive target for the
development of novel antibacterial agents.[1][2] ecMetAP-IN-1 is an inhibitor of the Escherichia
coli methionine aminopeptidase (ecMetAP). While specific data on its antibacterial activity is
limited in publicly available literature, this document provides detailed protocols and application
notes based on established methodologies for evaluating similar ecMetAP inhibitors in bacterial
cultures.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of ecMetAP-IN-1 is crucial for its
effective use in experimental settings.
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Property Value Source
CAS Number 7471-12-7 --INVALID-LINK--
Molecular Formula C10H11N302 PubChem
Molecular Weight 205.21 g/mol PubChem
B Soluble in DMSO at 50 mg/mL
Solubility --INVALID-LINK--
(243.65 mM)

Store powder at -20°C for up
to 3 years. Store solutions in

Storage --INVALID-LINK--
DMSO at -80°C forup to 1

year.

Signaling Pathway

ecMetAP-IN-1 targets methionine aminopeptidase, a key enzyme in the protein synthesis
pathway. Inhibition of MetAP leads to the accumulation of proteins with N-terminal methionine,
which can impair their function and ultimately lead to bacterial cell death.
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Caption: Inhibition of Methionine Aminopeptidase (MetAP) by ecMetAP-IN-1.

Experimental Protocols

The following protocols are adapted from established methods for testing the antibacterial
activity of small molecule inhibitors.

Preparation of ecMetAP-IN-1 Stock Solution

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3063653?utm_src=pdf-body
https://www.benchchem.com/product/b3063653?utm_src=pdf-body-img
https://www.benchchem.com/product/b3063653?utm_src=pdf-body
https://www.benchchem.com/product/b3063653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3063653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Objective: To prepare a high-concentration stock solution of ecMetAP-IN-1 for use in
antibacterial assays.

Materials:

e ecMetAP-IN-1 powder

o Dimethyl sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes

Procedure:

Aseptically weigh the required amount of ecMetAP-IN-1 powder.

Dissolve the powder in sterile DMSO to achieve a stock concentration of 50 mg/mL.
Sonication may be required to fully dissolve the compound.

Aliquot the stock solution into sterile microcentrifuge tubes.

Store the aliquots at -80°C. Avoid repeated freeze-thaw cycles.

Determination of Minimum Inhibitory Concentration
(MIC)

Objective: To determine the lowest concentration of ecMetAP-IN-1 that inhibits the visible
growth of a bacterial strain.

Materials:

Bacterial strain of interest (e.g., E. coli ATCC 25922)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

ecMetAP-IN-1 stock solution

Sterile 96-well microtiter plates
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¢ Spectrophotometer or microplate reader

Experimental Workflow:

Preparation

Prepare bacterial inoculum Perform serial dilutions of
(0.5 McFarland standard) ecMetAP-IN-1 in CAMHB

=

Inoculate 96-well plate with
bacteria and inhibitor dilutions

:

Incubate at 37°C for 16-20 hours

Ane%ysis

Measure optical density (OD600)
or visually inspect for growth

l

Determine MIC as the lowest
concentration with no visible growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Discovery of inhibitors of Escherichia coli methionine aminopeptidase with the Fe(ll)-form
selectivity and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Discovery of inhibitors of Escherichia coli methionine aminopeptidase with the Fe(ll)-form
selectivity and antibacterial activity - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for ecMetAP-IN-1 in
Bacterial Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3063653#how-to-use-ecmetap-in-1-in-bacterial-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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